Cas no 183320-12-9 (Didesmethyl Erlotinib Hydrochloride Salt)

• Product Name: Didesmethyl Erlotinib Hydrochloride Salt
• CAS No: 183320-12-9
• MF: C₂₀H₂₀ClN₃O₄
• MW: 401.843503952026
• CID: 114062
• PubChem ID: 18925039
• Update Time: 2025-07-31

Didesmethyl Erlotinib Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[[4-[(3-ethynylphenyl)amino]-6-(2-hydroxyethoxy)-7-quinazolinyl]oxy]-,hydrochloride (1:1)
• DIDESMETHYL ERLOTINIB HYDROCHLORIDE SALT
• 2-[4-(3-ethynylanilino)-7-(2-hydroxyethoxy)quinazolin-6-yl]oxyethanol,hydrochloride
• Ethanol,2-[[4-[(3-ethynylphenyl)amino]-6-(2-hydroxyethoxy)-7-quinazolinyl]oxy]-,hydrochloride ...
• DidesMethyl Erlotinib
• Erlotinib DidesMethyl Metabolite
• 2,2'-(4-(3-ethynylphenylaMino)quinazoline-6,7-diyl)bis(oxy)diethanol hydrochloride
• 2,2[[4-[(3-Ethynylphenyl)amino]-6,7-quinazolinediyl]bis(oxy)]bis-ethanol Monohydrochloride
• 2,2'-((4-((3-ethynylphenyl)amino)quinazoline-6,7-diyl)bis(oxy))bis(ethan-1-ol) hydrochloride
• 2-[4-(3-ethynylanilino)-7-(2-hydroxyethoxy)quinazolin-6-yl]oxyethanol;hydrochloride
• CS-0163972
• BCP27884
• Ethanol, 2,2'-[[4-[(3-ethynylphenyl)amino]-6,7-quinazolinediyl]bis(oxy)]bis-, monohydrochloride
• 2,2'-((4-((3-ethynylphenyl)amino)quinazoline-6,7-diyl)bis(oxy))diethanol hydrochloride? (Erlotinib Impurity pound(c)
• AKOS030254417
• Ethanol, 2-[[4-[(3-ethynylphenyl)amino]-6-(2-hydroxyethoxy)-7-quinazolinyl]oxy]-, hydrochloride (1:1)
• J-011735
• FT-0666696
• 6PK6W9S7J8
• 183320-12-9
• Ethanol, 2-[[4-[(3-ethynylphenyl)amino]-6-(2-hydroxyethoxy)-7-quinazolinyl]oxy]-, hydrochloride
• 2,2 inverted exclamation mark -[[4-[(3-Ethynylphenyl)amino]-6,7-quinazolinediyl]bis(oxy)]bis-ethanol Monohydrochloride
• DIDESMETHYL ERLOTINIB HCL SALT
• DTXSID50596529
• SCHEMBL1507714
• DIDESMETHYLERLOTINIBHCLSALT
• 2,2'-{[4-(3-Ethynylanilino)quinazoline-6,7-diyl]bis(oxy)}di(ethan-1-ol)--hydrogen chloride (1/1)
• Didesmethyl Erlotinib Hydrochloride Salt

• Inchi： 1S/C20H19N3O4.ClH/c1-2-14-4-3-5-15(10-14)23-20-16-11-18(26-8-6-24)19(27-9-7-25)12-17(16)21-13-22-20;/h1,3-5,10-13,24-25H,6-9H2,(H,21,22,23);1H
• InChI Key： CUXTVYBENQCZOP-UHFFFAOYSA-N
• SMILES： Cl.O(CCO)C1C(=CC2C(=C(N=CN=2)NC2C=CC=C(C#C)C=2)C=1)OCCO

Computed Properties

• Exact Mass: 401.11400
• Monoisotopic Mass: 401.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 497
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Melting Point: >240°C (dec.)
• Solubility: DMSO, Methanol
• PSA: 96.73000
• LogP: 2.97190

Didesmethyl Erlotinib Hydrochloride Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)